Cas no 5017-12-9 (6-chlorogramine)

• Product Name: 6-chlorogramine
• CAS No: 5017-12-9
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• CID: 933354
• PubChem ID: 245814
• Update Time: 2025-11-02

6-chlorogramine Chemical and Physical Properties

Names and Identifiers

• 6-chlorogramine
• 6-Chloro-3-(dimethylaminomethyl)indole
• DTXSID10288913
• AKOS005259138
• 6-chloro-3-dimethylaminomethylindole
• NSC 58080
• [(6-chloro-1H-indol-3-yl)methyl]dimethylamine
• 1-(6-chloro-1h-indol-3-yl)-n,n-dimethylmethanamine
• AC-27827
• MFCD01074498
• NSC-58080
• 5017-12-9
• SCHEMBL3018247
• C-4100
• 50517-12-9
• 6-chloro-gramine
• NSC58080
• PQOIPGFSMNOWAU-UHFFFAOYSA-N

• Inchi： 1S/C11H13ClN2/c1-14(2)7-8-6-13-11-5-9(12)3-4-10(8)11/h3-6,13H,7H2,1-2H3
• InChI Key： PQOIPGFSMNOWAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2CN(C)C

Computed Properties

• Exact Mass: 208.077
• Monoisotopic Mass: 208.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.224
• Boiling Point: 327.4°C at 760 mmHg
• Flash Point: 151.8°C
• Refractive Index: 1.639
• PSA: 19.03000
• LogP: 2.88290

Additional information on 6-chlorogramine

6-Chlorogramine (CAS No. 5017-12-9): A Comprehensive Guide to Its Properties and Applications

6-Chlorogramine (CAS No. 5017-12-9) is a specialized chlorinated alkaloid derivative that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and agrochemical research. This compound, structurally related to the naturally occurring gramine alkaloid, is characterized by the presence of a chlorine atom at the 6-position of its indole ring system. Its unique molecular architecture makes it a valuable intermediate for synthesizing more complex bioactive molecules.

The growing interest in 6-chlorogramine derivatives stems from their potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role as a versatile building block for creating novel compounds with potential biological activities. The chlorination at the 6-position significantly alters the electronic properties of the molecule compared to its parent compound, gramine, making it more reactive in certain chemical transformations.

From a chemical perspective, 6-chlorogramine demonstrates several interesting characteristics. The compound typically appears as a crystalline solid with moderate solubility in organic solvents. Its molecular structure has been extensively studied using techniques like NMR spectroscopy and X-ray crystallography, confirming the precise position of the chlorine substituent. These structural insights are crucial for researchers working on structure-activity relationship studies in medicinal chemistry.

In pharmaceutical research, 6-chlorogramine CAS 5017-12-9 serves as a key intermediate for developing potential therapeutic agents. Scientists have explored its use in creating analogs that might interact with serotonin receptors, given the structural similarity to other bioactive indole derivatives. While not biologically active itself, the chlorinated gramine derivative provides a strategic starting point for medicinal chemists to build more complex molecules with targeted properties.

The agrochemical industry has shown increasing interest in 6-chlorogramine-based compounds for developing new plant protection agents. Researchers are investigating whether derivatives of this molecule could offer novel modes of action against plant pathogens or pests. The chlorine atom's presence may enhance certain desirable properties, such as improved stability or bioavailability in agricultural applications.

Recent advancements in synthetic chemistry have made 6-chlorogramine synthesis more efficient and scalable. Modern approaches focus on optimizing the chlorination step to improve yields and reduce byproducts. These methodological improvements are particularly relevant given the current emphasis on green chemistry principles and sustainable manufacturing processes in the chemical industry.

Quality control of 6-chlorogramine (5017-12-9) involves rigorous analytical testing, including HPLC purity analysis and spectroscopic characterization. Manufacturers typically provide detailed certificates of analysis to ensure researchers receive material of consistent quality for their experiments. The compound's stability under various storage conditions has been well-documented, with recommendations to store it in cool, dry environments protected from light.

From a commercial perspective, the market for 6-chlorogramine has seen steady growth, particularly from research institutions and specialty chemical suppliers. The pricing reflects its status as a research-grade chemical rather than a bulk commodity. Current trends show increasing demand from both academic laboratories and industrial R&D departments exploring new applications for this versatile intermediate.

Safety considerations for handling 6-chlorogramine CAS No. 5017-12-9 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Material safety data sheets provide comprehensive guidance on appropriate handling procedures and first aid measures if exposure occurs.

The future research directions for 6-chlorogramine derivatives appear promising, with several patent applications filed in recent years covering novel synthetic methods and potential applications. As computational chemistry tools become more sophisticated, researchers are better able to predict how structural modifications might enhance desired properties, potentially leading to breakthrough discoveries using this molecular scaffold.

For researchers seeking high purity 6-chlorogramine, several specialty chemical suppliers offer the compound in various quantities. The selection criteria should consider not just price but also the supplier's reputation, analytical documentation provided, and customer support for technical inquiries. Some suppliers also offer custom synthesis services for specific 6-chlorogramine analogs not available commercially.

In conclusion, 6-chlorogramine (5017-12-9) represents an important building block in modern chemical research with diverse potential applications. Its unique structural features continue to inspire innovative research across multiple disciplines. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly significant role in the development of new pharmaceuticals and agrochemicals.